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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B1459986

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of N2-Phenoxyacetylguanosine, a guanosine analog used in biochemical
research. Due to the limited availability of a comprehensive Safety Data Sheet (SDS), this
compound should be handled with caution, assuming it may be hazardous.

Physicochemical and Safety Data

Quantitative data for N2-Phenoxyacetylguanosine is not readily available for all safety
parameters. The following table summarizes the known information. It is critical to treat this
compound as potentially hazardous due to the incomplete data.
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Property Value Reference
Chemical Name N2-Phenoxyacetylguanosine [1112]
CAS Number 119824-66-7 [21[31[4]
Molecular Formula C18H19N507 [31[4]
Molecular Weight 417.37 g/mol [3114]
Appearance White to off-white powder [41[5]
Storage Conditions 2°Cto 8°C [3114]
Purity >97% [4]
Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Toxicity Data (LD50) Not available

Flash Point Not available

Hazard Codes Not available [1][6]

Experimental Protocols for Disposal

The following step-by-step disposal procedure is based on general best practices for laboratory
chemical waste. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidelines.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

2. Waste Segregation and Collection:
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» Do not mix N2-Phenoxyacetylguanosine waste with other chemical waste streams unless
explicitly permitted by your EHS office.

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips,
gloves), in a designated, leak-proof, and clearly labeled hazardous waste container.

e For solutions containing N2-Phenoxyacetylguanosine, collect the liquid waste in a
separate, compatible, and clearly labeled hazardous waste container.

3. Labeling:

e Label the hazardous waste container with the full chemical name ("N2-
Phenoxyacetylguanosine”), the quantity of waste, and the date of accumulation.

 Include any known hazard information (in this case, "Caution: Hazards not fully known").
4., Storage:

» Store the sealed waste container in a designated satellite accumulation area.

e Ensure the storage area is secure, well-ventilated, and away from incompatible materials.
5. Disposal Request:

e Once the waste container is full or has reached the local storage time limit, submit a
hazardous waste pickup request to your institution's EHS department.

e Do not attempt to dispose of N2-Phenoxyacetylguanosine down the drain or in the regular
trash.

Decontamination of Glassware:

e Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or acetone)
capable of dissolving the compound.

e Collect the rinseate as hazardous waste.

 Atfter triple rinsing, the glassware can typically be washed with soap and water.
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N2-
Phenoxyacetylguanosine.

Start: N2-Phenoxyacetylguanosine Waste Generation

Step 1: Wear Appropriate PPE
(Lab coat, gloves, goggles)

l

Step 2: Segregate Waste
(Solid vs. Liquid)

ﬁd WasNJid Waste

Collect Solid Waste in Collect Liquid Waste in
Labeled Container Labeled Container

N

Step 3: Label Waste Container
(Chemical Name, Quantity, Date)

l

Step 4: Store in Designated
Satellite Accumulation Area

l

Step 5: Request EHS
Hazardous Waste Pickup

End: Proper Disposal by EHS
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Disposal Workflow for N2-Phenoxyacetylguanosine.

Disclaimer: This information is intended as a general guide. All laboratory personnel must be
trained on proper hazardous waste handling procedures and adhere to the specific regulations
of their institution and local authorities. The absence of complete hazard data for N2-
Phenoxyacetylguanosine necessitates treating it with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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